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Compound of Interest

Compound Name: Salbutamol acetate
CAS No.: 1420043-41-9
Cat. No.: B6594889
Get Quote
. J

Executive Summary: The "Invisible" Hazard

Salbutamol acetate (Albuterol) is not merely a chemical reagent; it is a high-potency
Pharmacologically Active Ingredient (API). While its acute toxicity (

) appears moderate, its pharmacodynamic potency is the critical safety factor.

As a selective

-adrenergic agonist, it is designed to induce bronchodilation at microgram quantities (standard
therapeutic dose

). In a research setting, handling milligram or gram quantities of pure powder presents an
exposure risk orders of magnitude above the therapeutic threshold.

Core Directive: Treat Salbutamol acetate as an OEB 4 (Occupational Exposure Band 4)
compound during powder handling. Your safety relies on preventing aerosolization and dermal
absorption.

Hazard Profiling & Mechanism of Action
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To select the correct PPE, you must understand the physiological cascade triggered by

exposure.
o Physiological
Hazard Class Classification
Consequence
o Harmful if swallowed.[1][2][3]
Acute Toxicity Category 4 (Oral) 4]
Cardiovascular: Tachycardia,
palpitations, tremors (skeletal
Target Organ STOTSE1&3 muscle stimulation).
Respiratory: Bronchospasm or
irritation.
Suspected of damaging fertility
] or the unborn child
Reproductive Category 2 o ]
(Teratogenicity concerns in
high doses).
o ) Potential for allergic dermatitis
Sensitization Skin Sens. 1

upon repeated contact.

The Bioactive Risk: Accidental inhalation of airborne dust during weighing can result in
immediate systemic effects (tremors, rapid heart rate) because the compound bypasses first-
pass metabolism via the lungs, entering the bloodstream directly.

PPE Selection Matrix

PPE is the last line of defense; engineering controls (Fume Hoods) are the first. The following
decision logic dictates your equipment based on the physical state of the material.

Visualization: PPE Decision Logic

Caption: Logical flow for selecting Personal Protective Equipment based on material state and
operation risk.
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REQUIRED PPE:
1. Resp: N95/P100 or PAPR

. q 2. Hands: Double Nitrile (0.11mm+)
. Engineering Control: 3. Body: Tyvek Lab Coat (Cuffed)
. . S»Olu-j YL Certified Fume Hood 4. Eyes: Goggles (Sealed)
High Dust Risk (Weighing, Transfer) or BSC Class Il
Preferred Dissolved
Operation Type
Low Dust Risk
Liquid / Solution REQULIRED F1rl=:
(Pipetting, Dilution) Acceptable (Low Conc.) Engineering Control: 1. Resp: Surgical Mask (Min)
P 9. Benchtop with 2. Hands: Single Nitrile
Splash Shield 3. Body: Standard Lab Coat
4. Eyes: Safety Glasses

Click to download full resolution via product page

Operational Protocols
A. Weighing & Solids Handling (Critical Risk Phase)

The Risk: Salbutamol acetate powder is often micronized and prone to static charge. Static
discharge can cause "powder jump,” creating an invisible aerosol cloud.

* Engineering Setup:
o Work exclusively inside a chemical fume hood or Biological Safety Cabinet (BSC).

o Place an anti-static gun or ionizer bar inside the hood to neutralize charge on the spatula
and weigh boat.

e Donning (Order Matters):
o Booties

Tyvek Coat
N95 Respirator
Goggles

Inner Gloves
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Outer Gloves (taped to sleeve).

e The "Wet Method" (Recommended):
o Instead of weighing exact powder, weigh an approximate amount into a tared vial.
o Add solvent inside the vial to dissolve the solid immediately.

o Calculate the exact concentration based on the mass derived (

).

o Why? This minimizes the time the compound exists as a respirable dust.

B. Decontamination & Spill Response

Salbutamol acetate is freely soluble in water and ethanol. This solubility dictates the cleaning
protocol.

Protocol for Spills:

Isolate: Evacuate the immediate area if dust is airborne.

e PPE: Don full PPE (Double gloves, N95/P100).

o Contain: Cover liquid spills with absorbent pads. For powder spills, cover with a damp paper
towel (do not dry sweep; this generates aerosols).

e Solubilize: Wipe the area with 70% Ethanol or water. The solvent binds the powder,
preventing it from becoming airborne.

» Verify: If available, use a UV light (Salbutamol fluoresces/absorbs) or simply repeat the wipe-
down three times ("Triple Wipe Method").

Visualization: Safe Handling Workflow

Caption: Step-by-step workflow emphasizing the feedback loop for decontamination.
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Start: Risk Assessment

1. Don PPE
(Double Glove, N95)

2. Check Engineering
(Fume Hood Flow > 100 fpm)

3. Weighing/Handling
(Use Anti-Static Tools)

4. Solubilization
(Convert to Liquid ASAP)

5. Decontamination
(70% EtOH Wipe)

6. Doff PPE
(Outer gloves in waste)

7. Disposal
(Incineration Stream)

Click to download full resolution via product page

Waste Disposal & Inactivation

Never dispose of Salbutamol acetate down the drain. It is an environmental toxin (aquatic
chronic toxicity).[5]
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e Solid Waste: Weigh boats, contaminated gloves, and paper towels must be placed in a
sealed yellow bag (or equivalent hazardous waste container) labeled "Cytotoxic/Drug
Waste."

e Liquid Waste: Collect in a dedicated carboy labeled "Halogenated Organic Waste" (if
DCM/Chloroform used) or "Aqueous Drug Waste."

o Destruction: The only validated method for complete destruction is high-temperature
incineration (
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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salbutamol-acetate-in-research-environments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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